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Compound of Interest

Compound Name: 3-Acetylphenanthrene

Cat. No.: B1329424 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Acetylphenanthrene (CAS No. 2039-76-1), ensuring the safety of laboratory personnel and

compliance with hazardous waste regulations. Due to its hazardous nature, 3-
Acetylphenanthrene and materials contaminated with it must be managed as chemical

hazardous waste.

Immediate Safety Considerations
3-Acetylphenanthrene is classified as a hazardous substance. It is harmful if swallowed or

inhaled, may be harmful in contact with skin, and causes skin and serious eye irritation.[1][2][3]

It may also cause respiratory irritation and is very toxic to aquatic life with long-lasting effects.

[1][3] Therefore, appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, must be worn at all times when handling this chemical. All handling

and preparation for disposal should be conducted in a chemical fume hood to avoid inhalation

of dust.[4]

Disposal Data Summary
For quick reference, the following table summarizes the key logistical information for disposing

of 3-Acetylphenanthrene and associated waste.
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Waste Stream
Recommended
Container

Labeling
Requirement

Storage
Location

Final Disposal
Method

Unused/Expired

3-

Acetylphenanthr

ene

Original

manufacturer's

container, if

possible.

Otherwise, a

clearly labeled,

sealed, and

compatible

container for

solid waste.[5][6]

"Hazardous

Waste" label with

full chemical

name: 3-

Acetylphenanthr

ene, CAS No.

2039-76-1.[5][6]

Designated

Satellite

Accumulation

Area (SAA).[7]

Segregate from

incompatible

materials (e.g.,

oxidizing

agents).[7]

Collection by

institutional

Environmental

Health & Safety

(EHS) for

approved

hazardous waste

disposal.[3]

Contaminated

Solid Waste

(Gloves, wipes,

bench paper)

Double-bagged,

clear plastic bags

within a labeled,

rigid, sealed

container.[5]

"Hazardous

Waste" label

describing

contents (e.g.,

"Debris

contaminated

with 3-

Acetylphenanthr

ene").[5]

Designated

Satellite

Accumulation

Area (SAA).[7]

Collection by

institutional EHS

for approved

hazardous waste

disposal.

Contaminated

Sharps (Pipette

tips, broken

glass)

Puncture-

resistant, sealed

sharps container.

[5]

"Hazardous

Waste" label

describing

contents (e.g.,

"Sharps

contaminated

with 3-

Acetylphenanthr

ene").

Designated

Satellite

Accumulation

Area (SAA).[7]

Collection by

institutional EHS

for approved

hazardous waste

disposal.

Empty 3-

Acetylphenanthr

ene Containers

N/A N/A N/A Triple rinse,

collect rinsate as

hazardous

waste, deface

label, then
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dispose of the

container via

normal

laboratory glass

or solid waste

streams.[6][8]

Detailed Disposal Protocol
Follow these procedural steps to ensure safe and compliant disposal of 3-
Acetylphenanthrene waste.

Step 1: Waste Characterization and Segregation
Identify Waste Streams: Differentiate between the pure chemical, contaminated lab supplies

(gloves, wipes), and empty containers. Each stream has specific handling requirements.

Segregate Waste: Do not mix 3-Acetylphenanthrene waste with other incompatible waste

streams.[8] As a combustible solid, it should be stored separately from strong oxidizing

agents.[7]

Step 2: Proper Containerization
Pure Chemical Waste:

Whenever possible, use the original manufacturer's container for disposal.[5][6] Ensure

the cap is securely tightened.

If the original container is not available or is compromised, transfer the waste to a new,

compatible container that can be securely sealed with a screw-top cap.[5][7] The container

must be suitable for solid waste.

Do not overfill containers; leave at least 10% headspace (about one inch) to prevent

spillage and allow for expansion.[6][7]

Contaminated Solid Waste:
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Collect items such as contaminated gloves, weigh boats, and absorbent paper in a clear

plastic bag.[5]

Double-bag these materials and place them inside a rigid, secondary container with a

secure lid to prevent punctures and leaks.[5]

Empty Containers:

A container is not considered "empty" until it has been thoroughly rinsed.

The first rinse of the container must be collected and treated as hazardous liquid waste.[8]

Given the chemical's toxicity, it is best practice to perform a triple rinse and collect all three

rinsates for disposal as hazardous waste.

Once rinsed, obliterate or remove the original label and dispose of the container in the

appropriate laboratory glass or solid waste bin.[6][8]

Step 3: Labeling Hazardous Waste
Attach a completed hazardous waste tag to every container before any waste is added.[5][6]

The label must clearly state "Hazardous Waste" and include the full chemical name ("3-
Acetylphenanthrene"), CAS number, and an accurate description of the contents.

Keep a running list of contents and their approximate quantities if multiple waste types are

(compatibly) collected in a single container.

Step 4: Accumulation and Storage
Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA).[7]

This area should be under the control of the laboratory personnel.

Keep all waste containers securely closed except when actively adding waste.[5][8]

It is recommended to use secondary containment (such as a tray or bin) for all waste

containers to contain any potential leaks.[5][8]

Step 5: Scheduling Waste Collection
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Do not dispose of 3-Acetylphenanthrene waste down the sink or in the regular trash.[6][8]

Evaporation is not an acceptable method of disposal.[6]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for your hazardous waste.[5][7]

Be aware of your institution's limits on the quantity of waste and the length of time it can be

stored in an SAA before collection is required.[5]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 3-
Acetylphenanthrene and related materials.
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Step 1: Identify Waste Type

Step 2: Containerize & Label

Steps 3 & 4: Store & Dispose

Waste Generated
(3-Acetylphenanthrene)

Pure Chemical or
Contaminated Debris?

Empty Container?

No

1. Use original or compatible
solid waste container.

2. Do not overfill.
3. Attach Hazardous Waste Label.

Yes
1. Triple rinse container.
2. Collect all rinsate as
liquid hazardous waste.

3. Label rinsate container.

Yes

Store sealed container
in designated SAA.

Deface original label.
Dispose of rinsed container
in normal lab trash/glass.

Contact EHS for
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for 3-Acetylphenanthrene waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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